Cas no 3526-89-4 ((3aR,4S,7R,7aS)-rel-3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione)
3526-89-4 structure
Product Name:(3aR,4S,7R,7aS)-rel-3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione
CAS No:3526-89-4
MF:C10H11NO2
MW:177.199842691422
CID:1111385
Update Time:2024-07-24
(3aR,4S,7R,7aS)-rel-3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- (3aR,4S,7R,7aS)-rel-3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione
- 4,7-Methano-1H-isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-methyl-, (3aR,4S,7R,7aS)-rel-
-
- Inchi: 1S/C10H11NO2/c1-11-9(12)7-5-2-3-6(4-5)8(7)10(11)13/h2-3,5-8H,4H2,1H3/t5-,6+,7-,8+
- InChI Key: WHRYLXXHLFPFNZ-KVFPUHGPSA-N
- SMILES: C1(=O)[C@]2([H])[C@@]([H])([C@@]3([H])C[C@]2([H])C=C3)C(=O)N1C
Experimental Properties
- Density: 1.295±0.06 g/cm3(Predicted)
- Melting Point: 106.2-106.9 °C
- Boiling Point: 324.6±42.0 °C(Predicted)
- pka: -7.15±0.20(Predicted)
(3aR,4S,7R,7aS)-rel-3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3526-89-4 ((3aR,4S,7R,7aS)-rel-3a,4,7,7a-tetrahydro-2-methyl-4,7-Methano-1H-isoindole-1,3(2H)-dione) Related Products
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